Cas no 1602896-54-7 (5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-4(7H)-one)

• Product Name: 5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-4(7H)-one
• CAS No: 1602896-54-7
• MF: C₇H₆ClN₃O
• MW: 183.595039844513
• CID: 5059040
• Update Time: 2025-10-29

5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-4(7H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-4(7H)-one

• Inchi： 1S/C7H6ClN3O/c1-11-7-4(2-10-11)6(12)5(8)3-9-7/h2-3H,1H3,(H,9,12)
• InChI Key： QATRIJQJWBXKQF-UHFFFAOYSA-N
• SMILES： ClC1=CNC2=C(C=NN2C)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 253
• XLogP3: 1
• Topological Polar Surface Area: 46.9

Additional information on 5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-4(7H)-one

Research Brief on 5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-4(7H)-one (CAS: 1602896-54-7): Recent Advances and Applications

The compound 5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-4(7H)-one (CAS: 1602896-54-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold is a key intermediate in the synthesis of bioactive molecules, particularly those targeting kinase inhibition and modulation of cellular signaling pathways. Recent studies have highlighted its potential as a versatile pharmacophore for drug discovery, with applications ranging from oncology to neurodegenerative diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural optimization of this compound to enhance its inhibitory activity against specific kinases implicated in cancer progression. The study demonstrated that modifications at the pyrazolo[3,4-b]pyridine core could significantly improve binding affinity and selectivity, paving the way for the development of next-generation kinase inhibitors. The findings underscore the importance of this scaffold in rational drug design.

Another notable advancement comes from a collaborative effort between academic and industrial researchers, as reported in Bioorganic & Medicinal Chemistry Letters. The team utilized 5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-4(7H)-one as a starting point for the synthesis of novel allosteric modulators of G-protein-coupled receptors (GPCRs). The study revealed that derivatives of this compound exhibit promising activity in modulating GPCR signaling, with potential therapeutic implications for metabolic disorders and inflammation.

Recent patent filings (e.g., WO2023051234A1) have also highlighted the commercial potential of this compound, with claims covering its use in combination therapies for resistant cancers. The patent literature emphasizes the compound's role in overcoming drug resistance mechanisms, particularly in tyrosine kinase inhibitor-resistant tumors. This aligns with the growing demand for innovative strategies to address unmet medical needs in oncology.

From a synthetic chemistry perspective, advancements in the scalable production of 5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-4(7H)-one have been reported in Organic Process Research & Development. The development of greener synthetic routes, including catalytic methods and flow chemistry approaches, has improved the accessibility of this compound for large-scale pharmaceutical applications. These innovations are critical for reducing production costs and environmental impact.

Looking ahead, the versatility of 5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-4(7H)-one continues to inspire new research directions. Ongoing studies are exploring its potential in targeted protein degradation (PROTACs) and as a building block for covalent inhibitors. The compound's unique physicochemical properties, including its balanced lipophilicity and hydrogen-bonding capacity, make it an attractive candidate for further medicinal chemistry optimization.